Cas no 2169745-28-0 (ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate
• CAS No: 2169745-28-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5938591
• PubChem ID: 165487334
• Update Time: 2025-06-08

ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate
• 2169745-28-0
• EN300-1460608

• Inchi： 1S/C9H11NO2S/c1-3-12-9(11)4-7(2)8-5-13-6-10-8/h4-6H,3H2,1-2H3/b7-4-
• InChI Key： SZSITYNSTQXNKP-DAXSKMNVSA-N
• SMILES： S1C=NC(=C1)/C(/C)=C\C(=O)OCC

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate

Introduction to Ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate (CAS No. 2169745-28-0)

Ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate, a compound with the chemical formula C₉H₉NO₂S, is a synthetic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2169745-28-0, belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities. The presence of a thiazole ring in its structure imparts distinctive chemical and pharmacological properties, making it a subject of interest for various scientific investigations.

The molecular structure of ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate features an ester group and a conjugated enone system, which are known to contribute to its reactivity and potential biological interactions. The thiazole moiety, a five-membered aromatic ring containing sulfur and nitrogen atoms, is particularly noteworthy for its role in medicinal chemistry. Thiazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole-based compounds. Research has demonstrated that these molecules can interact with various biological targets, leading to therapeutic effects. For instance, studies have shown that certain thiazole derivatives exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. This has prompted further investigation into the development of novel thiazole-based drugs for the treatment of various diseases.

Ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate has been studied in the context of its potential applications in drug discovery. Its unique structural features make it a promising candidate for further exploration as a lead compound or intermediate in the synthesis of more complex pharmacologically active molecules. The compound's ability to undergo various chemical transformations allows for the modification of its structure, enabling researchers to fine-tune its biological properties.

One area of interest in the study of ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate is its interaction with biological targets such as enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes relevant to inflammatory processes. This finding is particularly significant given the high prevalence of inflammatory diseases and the need for novel therapeutic agents that can modulate inflammatory responses effectively.

The synthesis of ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. The use of advanced synthetic techniques has enabled the production of this molecule in sufficient quantities for detailed biological testing.

In conclusion, ethyl (2Z)-3-(1,3-thiazol-4-yl)but-2-enoate is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research in this field continues to evolve, it is likely that new insights into the therapeutic applications of this compound will emerge. The ongoing studies underscore the importance of exploring novel heterocyclic compounds like ethyl (2Z)-3-(1,3-thiazol-4-ybuto enoate) for the development of next-generation drugs.